Cas no 65777-08-4 (Chrysene)

Chrysene structure
Chrysene structure
Product Name:Chrysene
CAS No:65777-08-4
MF:C18H12
MW:228.287884712219
CID:2702318
PubChem ID:9171
Update Time:2025-04-21

Chrysene Chemical and Physical Properties

Names and Identifiers

    • 4-bis(2-methylphenoxy)phosphorylmorpholine
    • Benzo[a]phenanthrene
    • NSC6175
    • 218-01-9
    • Chrysene, analytical standard
    • 1,5,6-Dibenzonaphthalene
    • Benz(a)phenanthrene
    • Benzo(a)phenanthrene
    • ChryseneNSC 6175
    • Coal tar pitch volatiles: chrysene
    • RCRA waste no. U050
    • BENZO (A) PHENANTHRENE
    • AKOS015904682
    • CHEMBL85685
    • Chrysene 10 microg/mL in Acetonitrile
    • AI3-00867
    • Chrysene (Standard)
    • Chrysene 10 microg/mL in Cyclohexane
    • FB15612
    • Chrysene, BCR(R) certified Reference Material
    • Q415465
    • DTXSID0022432
    • NS00010720
    • EINECS 205-923-4
    • CHRYSENE [IARC]
    • DB-011521
    • CHRYSENE
    • DTXCID702432
    • Benzo[a]phenanthrene (purified by sublimation)
    • AS-39344
    • (4)PHENACENE
    • UNII-084HCM49PT
    • NCGC00163986-01
    • 1,2,5,6-Dibenzonaphthalene
    • MSK4309
    • Chrysene 100 microg/mL in Acetonitrile
    • CHRYSENE [MI]
    • Chrysene, 95%
    • NCGC00260097-01
    • CHRYSENE (IARC)
    • MFCD00003698
    • A815674
    • HY-121107R
    • HSDB 2810
    • 205-923-4
    • BDBM50128870
    • CS-0079473
    • CAS-218-01-9
    • RCRA waste number U050
    • SY048799
    • WLN: L E6 B666J
    • Tox21_202548
    • 1,2-Benzphenanthrene
    • HY-121107
    • NSC 6175
    • Chrysene, 98%
    • CHEBI:51687
    • CCRIS 161
    • Benz[a]phenanthrene
    • BIDD:ER0418
    • Chrysene, certified reference material, TraceCERT(R)
    • 65777-08-4
    • CHRYSENE [HSDB]
    • 084HCM49PT
    • DB-043876
    • 1,2-Benzophenanthrene
    • Chrysen
    • NSC-6175
    • Chrysene
    • Inchi: 1S/C18H12/c1-3-7-15-13(5-1)9-11-18-16-8-4-2-6-14(16)10-12-17(15)18/h1-12H
    • InChI Key: WDECIBYCCFPHNR-UHFFFAOYSA-N
    • SMILES: C12=CC=C3C=CC=CC3=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 228.0939
  • Monoisotopic Mass: 228.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.19
  • Melting Point: 258.2 DEG C
  • Boiling Point: 448°Cat760mmHg
  • Flash Point: 209.1°C
  • PSA: 57.81000
  • LogP: 4.13940
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd